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Compound of Interest

Compound Name: 6-(Methylsulfonyl)pyridin-3-amine

Cat. No.: B174374 Get Quote

An In-depth Technical Guide to 6-(Methylsulfonyl)pyridin-3-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-(Methylsulfonyl)pyridin-3-amine is a heterocyclic organic compound that serves as a

crucial building block in the field of medicinal chemistry and drug discovery. Its unique

structure, featuring a pyridine ring substituted with both an activating amino group and a

deactivating methylsulfonyl group, makes it a versatile intermediate for the synthesis of

complex molecular architectures. This guide provides a comprehensive overview of its

fundamental properties, synthesis, and applications, with a focus on data relevant to research

and development professionals.

Chemical and Physical Properties
The core physicochemical properties of 6-(Methylsulfonyl)pyridin-3-amine are summarized

below. These properties are essential for its handling, reaction setup, and purification.
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Property Value Reference

IUPAC Name
6-(Methylsulfonyl)pyridin-3-

amine
N/A

CAS Number 187143-22-2 [1]

Molecular Formula C₆H₈N₂O₂S [1]

Molecular Weight 172.21 g/mol [1]

Canonical SMILES
CS(=O)

(=O)C1=NC=C(C=C1)N
N/A

Physicochemical Data
Quantitative data regarding the physical properties of this compound is not extensively

published. The values below are based on available supplier information and computational

predictions. Researchers should verify these properties experimentally for their specific

applications.

Property Value Notes

Appearance Solid (form may vary)
Typically a powder or

crystalline solid.

Melting Point Data not available
Experimental determination is

recommended.

Boiling Point Data not available
Likely to decompose at high

temperatures.

Solubility

Soluble in common organic

solvents like EtOAc, MeOH,

and water.

[2]

pKa Data not available

The amino group is basic,

while the pyridine nitrogen is

weakly basic. The sulfonyl

group is electron-withdrawing.
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Synthesis and Experimental Protocols
The most common synthetic route to 6-(Methylsulfonyl)pyridin-3-amine involves the

reduction of a nitro-substituted precursor.

Synthesis Workflow Diagram
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Caption: General workflow for the synthesis of 6-(Methylsulfonyl)pyridin-3-amine.

Detailed Experimental Protocol: Reduction of 2-
(Methylsulfonyl)-5-nitropyridine
This protocol is based on established literature procedures for the synthesis of 6-
(Methylsulfonyl)pyridin-3-amine.[2]

Materials:

2-(Methylsulfonyl)-5-nitropyridine (1.80 g, 8.90 mmol)

Iron powder (1.49 g, 26.68 mmol)

Ammonium chloride (2.86 g, 53.47 mmol)

Methanol (25 mL)

Water (25 mL)

Ethyl acetate (EtOAc)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-(methylsulfonyl)-5-nitropyridine in a

solvent mixture of water (25 mL) and methanol (25 mL).

Addition of Reagents: To the solution, add iron powder and ammonium chloride.

Reaction: Heat the reaction mixture to reflux temperature and stir for 1 hour. Monitor the

reaction progress using an appropriate method (e.g., TLC or LC-MS).

Work-up: After the reaction is complete, cool the mixture and filter it to remove the solid iron

residues. Wash the collected solid with ethyl acetate.
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Extraction: Transfer the filtrate to a separatory funnel and extract with ethyl acetate. Combine

all organic phases.

Drying and Concentration: Dry the combined organic layer over anhydrous magnesium

sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield

the final product.

Analysis: The product, 6-(methylsulfonyl)-3-pyridinamine, can be analyzed by methods such

as LC-ES/MS to confirm its identity (expected m/z: 173 [M+H]⁺).[2] The reported yield for this

procedure is approximately 91%.[2]

Applications in Research and Drug Development
6-(Methylsulfonyl)pyridin-3-amine is not typically an end-product but rather a key

intermediate. Its bifunctional nature allows for diverse chemical modifications, making it

valuable in constructing libraries of compounds for screening.

Role as a Synthetic Building Block
The primary application of this compound is as a scaffold in the synthesis of more complex,

biologically active molecules, particularly kinase inhibitors.[3][4][5][6] The amino group provides

a nucleophilic handle for amide bond formation, C-N cross-coupling reactions, or the

construction of new heterocyclic rings.
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Synthesis of Bioactive Molecules

Application
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Caption: Role of the compound as an intermediate in drug development.

Use in Kinase Inhibitor Synthesis
Derivatives of aminopyridines are common scaffolds for ATP-competitive kinase inhibitors. For

instance, related structures have been used to develop inhibitors for targets like FMS-like

tyrosine kinase 3 (FLT3), which is implicated in acute myeloid leukemia (AML).[4] The pyridine

nitrogen and amino group can form critical hydrogen bonds within the ATP-binding pocket of

kinases.
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No specific safety data sheet (SDS) is publicly available for 6-(Methylsulfonyl)pyridin-3-
amine. However, based on the known hazards of related aminopyridine compounds, significant

precautions should be taken.[7][8]

Hazard Profile (based on analogous compounds)
Toxicity: Aminopyridines are often classified as toxic if swallowed, in contact with skin, or if

inhaled. They can cause irritation to the skin, eyes, and respiratory system.[7][9]

Health Effects: May cause damage to organs through prolonged or repeated exposure.

First Aid:

Inhalation: Move the person to fresh air. Seek immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of

water. Seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get medical attention.[7]

Ingestion: Do NOT induce vomiting. Call a poison control center or doctor immediately.[10]

Recommended Handling Procedures
Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]

Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat or protective

suit.[9]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.[10]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Keep

locked up and away from incompatible materials such as strong oxidizing agents and strong

acids.[7]

Conclusion
6-(Methylsulfonyl)pyridin-3-amine is a valuable chemical intermediate with significant

applications in the synthesis of pharmacologically active compounds, especially kinase

inhibitors. While comprehensive data on its physical properties are limited, its synthesis is well-

documented. Due to the potential toxicity associated with its structural class, strict adherence to

safety protocols is mandatory when handling this compound. Its utility as a versatile building

block ensures its continued importance in the drug discovery and development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-(Methylsulfonyl)pyridin-3-amine fundamental
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174374#6-methylsulfonyl-pyridin-3-amine-
fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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